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Compound of Interest

Compound Name: Basic Green 5

Cat. No.: B1210438

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and key applications of Basic Green 5. Known interchangeably as Methylene Green
or C.1. 52020, this compound is a nitro-derivative of the well-known thiazine dye, Methylene
Blue. It is predominantly used as a potent green nuclear stain in histology and cell biology.
While often supplied as a zinc chloride double salt to enhance stability, its core chemical
identity is rooted in its cationic dye structure.

Chemical Identity and Structure

Basic Green 5 is a heterocyclic aromatic compound belonging to the thiazine class of dyes.[1]
Its chemical structure is derived from Methylene Blue through the introduction of a nitro group (-
NO3) onto the phenothiazine core. This modification alters its spectral properties, shifting the
color from blue to green.

The cationic part of the dye is systematically named [7-(dimethylamino)-4-nitrophenothiazin-3-
ylidene]-dimethylazanium.[2][3] Commercial preparations are frequently stabilized as a zinc
chloride double salt.[4]

e Chemical Structure of the Cationic Dye:

o IUPAC Name: [7-(dimethylamino)-4-nitrophenothiazin-3-ylidene]-dimethylazanium
chloride[2]
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o Canonical SMILES:CN(C)C1=CC2=C(C=C1)N=C3C=CC(=--INVALID-LINK--C)C(=C3S2)-
-INVALID-LINK--[O-].[CH][2]

o InChl Key: YYGBVRCTHASBKD-UHFFFAOYSA-M[2]

Physicochemical and Quantitative Data

The following table summarizes the key quantitative properties of Basic Green 5. It is
important to distinguish between the simple chloride salt and the more common zinc chloride
double salt complex, as their molecular weights differ significantly.
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Property Value Reference(s)
Identifiers
C.l. Name Basic Green 5 [5]1[6]
C.l. Number 52020 [5][6]
Methylene Green, Methylene
Synonyms ] ) [4]
Green zinc chloride double salt
CAS Number (Chloride Salt) 2679-01-8 [4]
CAS Number (ZnClz Salt) 224967-52-6 [7]
Molecular Properties
Molecular Formula (Cation) C16H17N4O2S+ [2]
Molecular Formula (Chloride
C16H17CIN4O2S [3][4]
Salt)
Molecular Formula (Typical
C16H17N402S-%2ZnCl4 [4]
ZnClz Salt)
Molecular Weight (Chloride
364.85 g/mol [3114]
Salt)
Molecular Weight (ZnClz Salt,
433.00 g/mol [4]

C16H17N402S-%22ZnCla)

Spectroscopic Data

Absorption Maxima (Amax) in
Water

630-635 nm; Other reported
values include 657/618 nm
and 660/607 nm

[416]1[7]

Molar Extinction Coefficient (g)

Data not available. For the

parent compound Methylene

Blue, € at ~665 nm is approx.

84,300 M~1cm~1,[8] This
serves as a useful estimate.

Physical Properties
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Very dark green to dark

Appearance [4]
brown/black powder

o Soluble (Reported as 1.46% to
Solubility in Water [5][6]
3.0% wiv)

o Slightly Soluble (Reported as
Solubility in Ethanol [51[6]
1.46% to 3.0% wi/v)

Experimental Protocols
Synthesis of Basic Green 5

The synthesis of Basic Green 5 is achieved through the nitration of its precursor, Methylene
Blue (C.1. 52015). While detailed, step-by-step laboratory protocols are not widely published,
the established chemical pathway involves the following key steps.[4]

 Nitrosation of Methylene Blue: Methylene Blue is treated with sodium nitrite (NaNO2) in an
acidic medium, typically using hydrochloric acid (HCI).

» Oxidative Nitration: The resulting intermediate is then treated with nitric acid (HNOs). This
step introduces the nitro group at position 4 of the phenothiazine ring system.

» Precipitation: The final product, Methylene Green, is commonly precipitated and stabilized by
the addition of zinc chloride (ZnClz), forming the zinc chloride double salt.[4]

Note for Researchers: Commercial lots of Methylene Green can contain residual Methylene
Blue and other demethylated homologues as impurities. For applications requiring high purity,
analysis by thin-layer chromatography (TLC) and purification via flash chromatography may be

necessary.

Methylene Blue +NaNO2 / HCl " 5 (Nitrati Basic Green 5 2 ipitati Basic Green 5
(C.1. 52015) (Methylene Green) (Zinc Chloride Salt)

Click to download full resolution via product page

Caption: Synthesis pathway of Basic Green 5 from Methylene Blue.
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Protocol for Nuclear Staining of Histological Sections

Basic Green 5 (as Methylene Green) is an effective nuclear counterstain, particularly for
immunohistochemistry (IHC) where a non-red counterstain is desired. It specifically stains
chromatin green. The following is a general, representative protocol adapted from standard
histological procedures.[2]

Reagents:
e 0.1M Sodium Acetate Buffer (pH 4.2):
o Sodium Acetate, Trihydrate: 1.36 g
o Distilled Water: 100 ml
o Adjust pH to 4.2 with glacial acetic acid.
o Methylene Green Staining Solution (0.5%):
o Methylene Green powder: 0.5 g
o 0.1M Sodium Acetate Buffer, pH 4.2: 100 ml
o Mix until fully dissolved. Filter before use.
» 95% Ethanol
» 100% Ethanol
e Xylene (or a xylene substitute)
e Resinous Mounting Medium
Procedure:

o Rehydration: Bring paraffin-embedded tissue sections through xylene and graded alcohols to
distilled water. For slides already processed for IHC, start from the post-detection wash step,
ending in distilled water.
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o Staining: Immerse slides in the 0.5% Methylene Green solution for 5-10 minutes at room
temperature. Note: Incubation at 60°C may intensify the stain but requires optimization.

e Rinsing: Briefly rinse the slides in distilled water. The sections may appear blue at this stage.
o Dehydration and Differentiation: Dehydrate the sections quickly with the following sequence:
o Dip slides ~10 times in 95% ethanol. The color should shift from blue to green.
o Dip slides ~10 times in a fresh change of 100% ethanol.

o Dip slides ~10 times in a second fresh change of 100% ethanol. Note: Alcohols will
gradually remove the stain, so this step must be performed rapidly.

o Clearing: Immerse slides in two changes of xylene (or substitute) for 2-3 minutes each.
e Mounting: Coverslip the slides using a resinous mounting medium.

Expected Results:

e Nuclei: Green

o Cytoplasm/Other Tissues: Will retain the color of the primary IHC stain (e.g., brown from
DAB, red from AP-Red) or remain unstained.
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Caption: Experimental workflow for nuclear staining with Basic Green 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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